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Compound of Interest

Compound Name: M443

Cat. No.: B608793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of M443, a potent small molecule inhibitor of MAPK-related

kinase (MRK), also known as ZAK. Adherence to these guidelines is critical to ensure personal

safety and maintain a secure laboratory environment. M443 is intended for research use only.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling M443 in solid or

solution form. As a potent compound, minimizing exposure is the primary objective.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-tested nitrile

gloves. The outer glove should

have a long cuff covering the

lab coat sleeve.

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

in case of a breach of the outer

glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields. A

face shield is required when

there is a risk of splashing.

Protects eyes from dust

particles of the solid compound

and from splashes of solutions.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator is

necessary when handling the

solid powder outside of a

certified chemical fume hood

or ventilated enclosure.

M443 is a potent compound,

and inhalation of the powder

must be avoided.

Body Protection

A fully buttoned lab coat with

long sleeves. A disposable

gown is recommended when

handling larger quantities or

during procedures with a

higher risk of contamination.

Protects the skin and personal

clothing from contamination.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of M443 and to prevent

accidental exposure.

Storage:
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Form Storage Temperature Additional Information

Solid Powder -20°C
Store in a tightly sealed

container in a dry environment.

In Solvent (e.g., DMSO) -80°C

Aliquot into smaller volumes to

avoid repeated freeze-thaw

cycles.

Handling:

Engineering Controls: All handling of M443 powder should be conducted in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

M443 powder slowly to avoid aerosolization.

Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapor. Do not eat,

drink, or smoke while handling. Wash hands thoroughly after handling.

Spill Management: In the event of a spill, decontaminate the area using a 10% bleach

solution followed by a water rinse. Absorb the spill with inert material and dispose of it as

hazardous waste. All materials used for cleanup must also be disposed of as hazardous

waste.

Disposal Plan
All M443 waste, including empty containers, contaminated PPE, and spill cleanup materials,

must be disposed of as hazardous chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, bench paper, and pipette

tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing M443 in a sealed, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

has been confirmed.
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Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

hazardous waste disposal vendor in accordance with local, state, and federal regulations.

Experimental Workflow
The following diagram outlines the standard workflow for handling M443 from receipt to

disposal, emphasizing safety at each step.
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temperature (-20°C or -80°C) Don appropriate PPE Weigh Solid M443 Prepare Stock Solution Perform Experiment Decontaminate Work Area Doff & Dispose of PPE Dispose of Hazardous Waste
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M443 Handling Workflow

Signaling Pathway Inhibition
M443 is a potent inhibitor of the MRK signaling pathway, which can affect downstream targets

such as p38 and Chk2. Understanding this pathway is crucial for experimental design.
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M443 Inhibition of the MRK Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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